Cas no 82773-10-2 (3-Nitrobenzothiazolo(3,2-a)quinolinium chloride)

• Product name: 3-Nitrobenzothiazolo(3,2-a)quinolinium chloride
• CAS No: 82773-10-2
• MF: C₁₅H₉N₂O₂S+^.O₄Cl-
• MW: 380.75976
• CID: 884440
• PubChem ID: 158218

3-Nitrobenzothiazolo(3,2-a)quinolinium chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzothiazolo(3,2-a)quinolinium chloride
• 3-nitro-[1,3]benzothiazolo[3,2-a]quinolin-12-ium,perchlorate
• CHEMBL29236
• NSC 369764
• NIOSH/DL7180000
• 3-Nitrobenzothiazolo(3,2-a)quinolinium perchlorate
• SCHEMBL10859939
• Benzothiazolo(3,2-alpha)quinolinium, 3-nitro-, perchlorate
• DL71800000
• Benzothiazolo(3,2-a)quinolinium, 3-nitro-, perchlorate
• 3-nitro-[1,3]benzothiazolo[3,2-a]quinolin-12-ium;perchlorate
• NSC369764
• NSC-369764
• 82773-10-2

• Inchi： InChI=1S/C15H9N2O2S.ClHO4/c18-17(19)11-6-7-12-10(9-11)5-8-15-16(12)13-3-1-2-4-14(13)20-15;2-1(3,4)5/h1-9H;(H,2,3,4,5)/q+1;/p-1
• InChI Key： KBQPLFNYBSFICZ-UHFFFAOYSA-M
• SMILES： C1=CC=C2C(=C1)[N+]3=C(S2)C=CC4=C3C=CC(=C4)[N+](=O)[O-].[O-]Cl(=O)(=O)=O

Computed Properties

• Exact Mass: 379.9869849g/mol
• Monoisotopic Mass: 379.9869849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų